Cas no 1486045-97-9 (2-Oxazolidinone, 5-(bromomethyl)-3-propyl-)

• Product Name: 2-Oxazolidinone, 5-(bromomethyl)-3-propyl-
• CAS No: 1486045-97-9
• MF: C₇H₁₂BrNO₂
• MW: 222.079681396484
• CID: 6472705
• Update Time: 2025-05-20

2-Oxazolidinone, 5-(bromomethyl)-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(bromomethyl)-3-propyl-

• Inchi： 1S/C7H12BrNO2/c1-2-3-9-5-6(4-8)11-7(9)10/h6H,2-5H2,1H3
• InChI Key： PJOXUNDNUCAFLY-UHFFFAOYSA-N
• SMILES： O1C(CBr)CN(CCC)C1=O

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 357.2±15.0 °C(Predicted)
• pka: -2.20±0.40(Predicted)

Additional information on 2-Oxazolidinone, 5-(bromomethyl)-3-propyl-

2-Oxazolidinone, 5-(bromomethyl)-3-propyl-

The compound 2-Oxazolidinone, 5-(bromomethyl)-3-propyl- (CAS No. 1486045-97-9) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound belongs to the oxazolidinone family, which is widely recognized for its applications in drug discovery and chemical synthesis. The structure of this compound features a five-membered ring with an oxygen atom and a nitrogen atom, along with substituents at positions 2 and 5. The bromomethyl group at position 5 and the propyl group at position 3 contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of oxazolidinones as versatile building blocks in organic synthesis. The bromomethyl substituent in this compound makes it particularly useful in nucleophilic substitution reactions, enabling the formation of diverse derivatives. For instance, researchers have explored its application in the synthesis of bioactive compounds, such as antibiotics and antiviral agents. The propyl group adds to the molecule's flexibility, allowing for further functionalization and optimization in drug design.

In terms of synthesis, 2-Oxazolidinone, 5-(bromomethyl)-3-propyl- can be prepared through various methods, including ring-closing reactions and nucleophilic substitutions. One notable approach involves the reaction of amines with carbonyl compounds under specific conditions to form the oxazolidinone ring. The introduction of the bromomethyl group typically involves alkylation reactions, while the propyl substituent can be introduced via alkylation or other aliphatic substitution methods.

The physical properties of this compound are also worth noting. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for use in both laboratory settings and industrial applications.

From an application standpoint, 2-Oxazolidinone, 5-(bromomethyl)-3-propyl- has shown promise in several areas. In medicinal chemistry, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic applications. For example, recent research has focused on its role in creating analogs of existing drugs to improve their efficacy and reduce side effects.

Moreover, this compound has been utilized in materials science for the development of novel polymers and materials with unique properties. Its ability to undergo various types of polymerization reactions makes it a valuable precursor for advanced materials.

In conclusion, 2-Oxazolidinone, 5-(bromomethyl)-3-propyl- (CAS No. 1486045-97-9) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it an essential tool for researchers aiming to develop new drugs and advanced materials.